Cas no 2231677-13-5 (tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 2231677-13-5
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• CID: 5691160
• PubChem ID: 137347566
• Update Time: 2026-03-11

tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AS-84517
• D79135
• MFCD31705500
• tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• t-Butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• tert-butyl3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• 2231677-13-5
• 1-Boc-3-(difluoromethyl)-3-(hydroxymethyl)azetidine

• Inchi： 1S/C10H17F2NO3/c1-9(2,3)16-8(15)13-4-10(5-13,6-14)7(11)12/h7,14H,4-6H2,1-3H3
• InChI Key： ZMMUSSLRVSHJBR-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 237.11764973g/mol
• Monoisotopic Mass: 237.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate

Research Brief on tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate (CAS: 2231677-13-5)

The compound tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate (CAS: 2231677-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological relevance, and emerging applications in pharmaceutical development.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly due to their role as versatile scaffolds for the design of bioactive molecules. The presence of both difluoromethyl and hydroxymethyl groups in this compound enhances its potential as a building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of protease inhibitors, kinase modulators, and other small-molecule drugs targeting various diseases, including cancer and infectious diseases.

A key area of investigation involves the synthetic routes for tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate. Recent publications have described optimized protocols for its preparation, emphasizing high-yield and stereoselective methods. For instance, a 2023 study demonstrated a novel catalytic approach using palladium-based catalysts to achieve efficient cyclization and functionalization of the azetidine ring. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In addition to its synthetic utility, the compound has shown promise in preclinical studies. Preliminary data suggest that derivatives of tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate exhibit favorable pharmacokinetic properties, such as improved metabolic stability and membrane permeability. These characteristics make it an attractive candidate for further optimization in drug development pipelines. Researchers are also investigating its potential as a prodrug or a intermediate for targeted drug delivery systems.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and its interactions with biological targets. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening assays. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)azetidine-1-carboxylate (CAS: 2231677-13-5) represents a valuable tool in modern medicinal chemistry. Its versatile structure and functional groups offer numerous opportunities for innovation in drug design. As research progresses, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics. Future studies should focus on expanding its applications and addressing any limitations related to synthesis or biological activity.